Cas no 147126-62-3 ((1R,2S,5R)-Methyl-5R-hydroxy-1,3-oxathiolane-2R-carboxylate)

• Product Name: (1R,2S,5R)-Methyl-5R-hydroxy-1,3-oxathiolane-2R-carboxylate
• CAS No: 147126-62-3
• MF: C₁₄H₂₄O₄S
• MW: 288.402963638306
• MDL: MFCD08273790
• CID: 65013
• PubChem ID: 15383325
• Update Time: 2025-07-14

(1R,2S,5R)-Methyl-5R-hydroxy-1,3-oxathiolane-2R-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-5-Hydroxy-[1,3]-oxathiolane-2-carboxylic acid menthyl ester
• HME
• (2r,5r)-5-hydroxy-1,3-oxathiolane-2-carboxylic acid (1r,2s,5r)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• [1r-[1a(2r*,5r*),2b,5a]]-5-hydroxy-1,3-oxathiolane-2-carboxylic acid 5-methyl-2-(1-methylethyl)cyclohexyl ester
• (2R,5R)-5-Hydroxy-[1,3]-oxathiolane-2-carboxylic acid menthyl ester (HME)
• (2R,5R)-5-Hydroxy-[1,3]-oxathiolane-2-carboxylic acid menthyl ester
• (2R,5R)-(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl 5-hydroxy-1,3-oxathiolane-2-carboxylate
• (1R,2S,5R)-Menthol-5
• (1R,2S,5R)-Menthol-5R-hydroxy-[1,3]-oxathiolane-2R-carboxylate
• (1R,2S,5R)-Menthyl-5R-hydroxy-[1,3]-oxathiolane-2R-carboxylate
• (2R,5R)-5-Hydroxy-1,3-oxathiolane-2-carboxylic acid (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl
• (2R,5R)-5-Hydroxy-1,3-oxathiolane-2-carboxylic acid (1R,2S,5R)-5-Methyl-2-(1-Methylethyl)cyclohexyl (2R,5R)-5-Hydroxy[1,3]oxathiolane-2-carboxylic A
• L-menthyl 5R-hydroxy-1,3-oxathiolane-2R-carboxylate
• (1R,2S,5R)-Methyl-5R-hydroxy-[1,3]-oxathiolane-2R-carboxylate
• (2R, 5R)-5-HYDROXY-1,3-OXATHIOLANE-2-CARBOXYLIC ACID METHYL ESTER
• (2R, 5R)-5-HYDROXY-1,3-OXATHIOLANE-2-CARBOXYLIC ACID L METHYL ESTER
• (2S,5R)-5-Hydroxy-[1,3]-oxathiolane-2-carboxylic acid menthyl ester (HME)
• 5-Hydroxy-[1,3]oxathiolane-2-carboxylic acid 2-isopropyl-5-Methyl-cyclohexyl ester
• (1R,2S,5R)-2-isopropyl-5-methylcyclohexyl(2R,5R)-5-hydroxy-1,3-oxathiolane-2-carboxylate
• (2S,5R)-5-Hydroxy-[1,3]-oxathiolane-2-carboxylic acid menthyl ester
• BCP10128
• [(5R)-5-Methyl-2-propan-2-ylcyclohexyl] (2R)-5-hydroxy-1,3-oxathiolane-2-carboxylate
• 1,3-Oxathiolane-2-carboxylic acid, 5-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, (2R,5R)-
• (2R,5R)-5-Hydroxy[1,3]oxathiolane-2-carboxylic Acid L-Menthol Ester
• (2R,5R)-(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl5-hydroxy-1,3-oxathiolane-2-carboxylate
• (2R)-5-Hydroxy[1,3]oxathiolane-2-carboxylic Acid L-menthol Ester
• [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] (2R,5R)-5-hydroxy-1,3-oxathiolane-2-carboxylate
• EC 604-569-1
• AS-12489
• SCHEMBL7868215
• 147126-62-3
• (2R)-5-Hydroxy-1,3-oxathiolane-2-carboxylic acid (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• DTXSID90933035
• CS-0154345
• MFCD08273790
• AC-561
• KXKDZLRTIFHOHW-CYRBOEJBSA-N
• J-501004
• (1R,2S,5R)-2-isopropyl-5-methylcyclohexyl (2R,5R)-5-hydroxy-1,3-oxathiolane-2-carboxylate
• (2R,5R)-5-Hydroxy-1,3-oxathiolane-2-carboxylic acid L-menthyl ester
• AKOS025296263
• 5-methyl-2-(propan-2-yl)cyclohexyl 5-hydroxy-1,3-oxathiolane-2-carboxylate
• (1R,2S,5R)-Menthol-hydroxy-[1,3]-oxathiolane-carboxylate (Mixture of diastereomers)
• (1R,2S,5R)-Methyl-5R-hydroxy-1,3-oxathiolane-2R-carboxylate

• MDL： MFCD08273790
• Inchi： 1S/C14H24O4S/c1-8(2)10-5-4-9(3)6-11(10)17-13(16)14-18-12(15)7-19-14/h8-12,14-15H,4-7H2,1-3H3/t9-,10+,11-,12-,14-/m1/s1
• InChI Key： KXKDZLRTIFHOHW-CYRBOEJBSA-N
• SMILES： S1C[C@H](O)O[C@H]1C(=O)O[C@@H]1C[C@H](C)CC[C@H]1C(C)C

Computed Properties

• Exact Mass: 288.14000
• Monoisotopic Mass: 288.13953042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.1

Experimental Properties

• Density: 1.16
• Melting Point: 98-101°C
• Boiling Point: 402.3°C at 760 mmHg
• Flash Point: 402.3 °C at 760 mmHg
• Refractive Index: 1.527
• PSA: 81.06000
• LogP: 2.39830
• Specific Rotation: -48--60° (c=1, MeOH)

(1R,2S,5R)-Methyl-5R-hydroxy-1,3-oxathiolane-2R-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on (1R,2S,5R)-Methyl-5R-hydroxy-1,3-oxathiolane-2R-carboxylate

Introduction to (1R,2S,5R)-Methyl-5R-hydroxy-1,3-oxathiolane-2R-carboxylate (CAS No. 147126-62-3)

CAS No. 147126-62-3 refers to a specific chemical compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, formally known as (1R,2S,5R)-Methyl-5R-hydroxy-1,3-oxathiolane-2R-carboxylate, is a structurally unique molecule characterized by its oxathiolane core and chiral configuration. The oxathiolane ring system is a versatile scaffold that has been extensively explored for its potential in drug design due to its ability to mimic natural heterocycles and provide favorable pharmacokinetic properties.

The stereochemistry of this compound, particularly the (1R,2S,5R) configuration, is of paramount importance in medicinal chemistry. Chiral centers are critical in determining the biological activity of a molecule, and the precise arrangement of these centers can significantly influence binding affinity, metabolic stability, and overall efficacy. The oxathiolane moiety itself is known for its stability under various conditions and its capacity to engage in hydrogen bonding interactions, making it an attractive component in the design of biologically active molecules.

In recent years, there has been a growing interest in the development of novel scaffolds that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. The (1R,2S,5R)-Methyl-5R-hydroxy-1,3-oxathiolane-2R-carboxylate structure represents an excellent example of how functionalized heterocycles can be tailored to meet these requirements. Its unique architecture allows for the integration of multiple pharmacophoric elements within a single molecular framework, which is particularly advantageous in the context of multitarget drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. The oxathiolane ring can serve as a rigid template that mimics the transition state or substrate binding site of enzymes, thereby facilitating the design of potent and selective inhibitors. For instance, studies have shown that derivatives of oxathiolane have been successfully employed in inhibiting proteases and kinases, which are key targets in oncology and inflammatory diseases. The presence of both hydroxyl and carboxylate groups in (1R,2S,5R)-Methyl-5R-hydroxy-1,3-oxathiolane-2R-carboxylate further enhances its potential as a pharmacophore by allowing for diverse interactions with biological targets.

Recent advancements in computational chemistry have enabled the rational design of molecules like (1R,2S,5R)-Methyl-5R-hydroxy-1,3-oxathiolane-2R-carboxylate by predicting their binding modes and affinities to biological targets. These computational approaches have been particularly useful in identifying lead compounds for further optimization. For example, molecular docking studies have revealed that this compound can effectively bind to the active sites of various enzymes with high specificity. This has opened up new avenues for drug discovery and has provided a framework for designing analogs with improved pharmacological profiles.

The synthesis of (1R,2S,5R)-Methyl-5R-hydroxy-1,3-oxathiolane-2R-carboxylate presents an interesting challenge due to its complex stereochemistry. However, recent developments in asymmetric synthesis have made it possible to access enantiomerically pure forms of this compound with high efficiency. Catalytic methods involving chiral auxiliaries or transition metal catalysts have been particularly successful in achieving the desired stereoselectivity. These advances have not only facilitated the production of this compound but also provided insights into general strategies for constructing complex chiral molecules.

In addition to its potential as a lead compound for drug development,(1R,2S,5R)-Methyl-5R-hydroxy-1,3-oxathiolane-2R-carboxylate has also been explored as a building block for more complex molecules. Its oxathiolane core can be further functionalized through various chemical transformations to introduce additional pharmacophoric elements or to modify physicochemical properties. This flexibility makes it an invaluable tool in synthetic chemistry and provides a platform for exploring new chemical space.

The biological activity of this compound has been preliminarily investigated in several preclinical studies. Initial results suggest that it exhibits promising interactions with certain enzymes and receptors relevant to human health. While further research is needed to fully elucidate its mechanism of action and therapeutic potential,(1R,2S,5R)-Methyl-5R-hydroxy-1,3-oxathiolane-2R-carboxylate represents a significant step forward in the development of novel therapeutic agents. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further exploration.

Looking ahead,(1R,2S,5R)-Methyl-5R-hydroxy-1,3-oxathiolane-2R-carboxylate is poised to play a crucial role in future drug discovery efforts. As our understanding of biological systems continues to evolve,the demand for innovative molecular scaffolds will only increase. The oxathiolane-based compounds like this one offer a promising alternative to traditional heterocycles and are likely to be at the forefront of next-generation pharmaceutical development.